Cas no 1806896-12-7 (3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1806896-12-7
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4873261
• Update Time: 2025-07-02

3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-4-2(7(11,12)13)1-3(5(9)10)14-6(4)15(16)17/h1,5H
• InChI Key： YHYCVEHEDKHNOU-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine

Introduction to 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine (CAS No. 1806896-12-7)

3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine, identified by its CAS number 1806896-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of multiple fluorinated and nitro substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and crop protection agents.

The structural configuration of 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine encompasses a pyridine core substituted with a chloro group at the 3-position, a difluoromethyl group at the 6-position, a nitro group at the 2-position, and another trifluoromethyl group at the 4-position. This specific arrangement of functional groups enhances its reactivity and selectivity, enabling its use in complex synthetic pathways. The compound’s stability under various reaction conditions, coupled with its ability to undergo selective transformations, makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the demand for fluorinated compounds in pharmaceutical development has surged due to their favorable pharmacokinetic properties, such as improved metabolic stability, enhanced binding affinity to biological targets, and increased bioavailability. The introduction of multiple fluorine atoms in 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine contributes to these advantages, making it a potent building block for drug discovery. For instance, fluorinated pyridines have been extensively studied for their role in antiviral, anticancer, and anti-inflammatory drug formulations. The nitro and chloro substituents further expand its synthetic utility by providing sites for further functionalization via reduction or nucleophilic substitution reactions.

One of the most compelling aspects of 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine is its versatility in serving as a precursor for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced biological activity. For example, studies have demonstrated its utility in generating novel kinase inhibitors, which are critical in targeted cancer therapies. The trifluoromethyl group, in particular, is renowned for its ability to modulate lipophilicity and metabolic resistance profiles of drug candidates. By incorporating this moiety into the pyridine scaffold, scientists can fine-tune the pharmacological properties of the final product.

The agrochemical sector has also benefited from the applications of 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine. Its structural features make it a suitable candidate for developing advanced pesticides and herbicides. Fluorinated pyridines are known to exhibit potent activity against a broad spectrum of pests while maintaining environmental safety. The compound’s resistance to degradation under field conditions ensures prolonged efficacy, which is crucial for sustainable agricultural practices. Furthermore, ongoing research suggests that modifications to this core structure can lead to compounds with reduced toxicity to non-target organisms, aligning with global efforts toward greener chemistry.

Advances in synthetic methodologies have further enhanced the accessibility of 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine, enabling large-scale production for industrial applications. Modern catalytic processes allow for efficient introduction of fluorinated groups without compromising yield or purity. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and energy consumption. These innovations not only improve cost-effectiveness but also align with regulatory requirements for environmentally responsible manufacturing.

The biological activity of 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine has been explored through both computational modeling and experimental validation. Computational studies have predicted its interaction with various biological targets based on its molecular geometry and electronic properties. These predictions have been corroborated by experimental assays, which have revealed promising results in inhibiting key enzymes involved in metabolic pathways relevant to human health. Such findings underscore the compound’s potential as a lead molecule in drug discovery programs.

Future directions in research on 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine include exploring its role in developing next-generation therapeutics. The integration of machine learning algorithms into drug design has opened new avenues for optimizing fluorinated pyridines based on large datasets of biological activity. By leveraging artificial intelligence (AI), researchers can predict novel derivatives with enhanced efficacy and reduced side effects. This interdisciplinary approach holds promise for accelerating the development of innovative treatments across multiple therapeutic domains.

The industrial significance of 3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine extends beyond pharmaceuticals and agrochemicals. Its unique chemical properties make it a valuable intermediate in specialty chemicals used in materials science and electronics. For instance, fluorinated pyridines have been employed in the synthesis of liquid crystals and organic semiconductors due to their ability to influence electronic properties through steric and electronic effects. As industries continue to seek high-performance materials, compounds like this are expected to play an increasingly pivotal role.

In conclusion,3-Chloro-6-(difluoromethyl)-2-nitro-4-(trifluoromethyl)pyridine (CAS No. 1806896-12-7) represents a cornerstone compound in modern chemical research with far-reaching implications across multiple sectors. Its structural versatility, combined with its favorable physicochemical properties, positions it as an indispensable tool for developing innovative solutions in medicine, agriculture, and materials science. As scientific understanding evolves and new technologies emerge, this compound will undoubtedly continue to inspire groundbreaking discoveries that enhance human well-being and industrial progress.